![molecular formula C11H15NO4 B12315441 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester](/img/structure/B12315441.png)
3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester
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Overview
Description
3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester: is a compound with the molecular formula C11H15NO4 and a molecular weight of 225.24 g/mol . It is a derivative of tyrosine, an amino acid that plays a crucial role in the biosynthesis of proteins. This compound is often used in research related to neurotransmission and various neurological disorders .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester typically involves the esterification of 3-Hydroxy-Alpha-methyl-tyrosine. One common method is the reaction of the amino acid with methanol in the presence of trimethylchlorosilane (TMSCl) at room temperature . This method is advantageous due to its mild reaction conditions and high yields.
Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general approach involves large-scale esterification reactions under controlled conditions to ensure purity and yield.
Chemical Reactions Analysis
Types of Reactions: 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester undergoes various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.
Reduction: The ester group can be reduced to form alcohols.
Substitution: The hydroxyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.
Substitution: Reagents like thionyl chloride (SOCl2) can be used for substitution reactions.
Major Products:
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of alcohols.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester has several applications in scientific research:
Chemistry: Used as a precursor in the synthesis of various organic compounds.
Biology: Studied for its role in neurotransmission and its effects on dopamine receptors.
Industry: Utilized in the development of pharmaceuticals and research chemicals.
Mechanism of Action
The mechanism of action of 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester involves its interaction with dopamine receptors and other neurotransmitter systems . It acts as a competitive inhibitor of tyrosine hydroxylase, an enzyme involved in the biosynthesis of catecholamines such as dopamine . By inhibiting this enzyme, the compound can modulate the levels of neurotransmitters in the brain, which is crucial for its therapeutic effects .
Comparison with Similar Compounds
Alpha-Methyl-L-tyrosine: Acts as a competitive inhibitor of tyrosine hydroxylase and is used in the treatment of certain neurological disorders.
Alpha-Methyl-DL-tyrosine Methyl Ester: Similar in structure and function, used to evaluate norepinephrine turnover.
3-Hydroxy Myristic Acid Methyl Ester: Another ester compound with different applications in research.
Uniqueness: 3-Hydroxy-Alpha-methyl-tyrosine Methyl Ester is unique due to its specific interaction with dopamine receptors and its potential therapeutic applications in a range of neurological disorders . Its ability to modulate neurotransmitter levels makes it a valuable compound in both research and clinical settings.
Properties
IUPAC Name |
methyl 2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4/c1-11(12,10(15)16-2)6-7-3-4-8(13)9(14)5-7/h3-5,13-14H,6,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKFJJXIMFTXSEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC(=C(C=C1)O)O)(C(=O)OC)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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